Cas no 23068-91-9 (Methyl 5,5-Dimethoxyvalerate)

• Product Name: Methyl 5,5-Dimethoxyvalerate
• CAS No: 23068-91-9
• Molecular Formula: C₈H₁₆O₄
• Molecular Weight: 176.21024
• CID: 251685
• PubChem ID: 24865333

Methyl 5,5-Dimethoxyvalerate Properties

Names and Identifiers

• Pentanoic acid,5,5-dimethoxy-, methyl ester
• methyl 5,5-dimethoxypentanoate
• Methyl 5,5-Dimethoxyvalerate
• 405817_ALDRICH
• 5,5-dimethoxy-1-oxopentanoic acid methyl ester
• 5,5-dimethoxy-pentanoic acid methyl ester
• 5,5-Dimethoxy-valeriansaeure-methylester
• 5,5-dimethoxy-valeric acid methyl ester
• AC1LB4Z2
• ACMC-20akg4
• AG-E-66953
• CTK4F0830
• KB-203049
• J-014973
• 23068-91-9
• methyl 5, 5-dimethoxypentanoate
• DTXSID60338851
• Methyl 5,5-bis(methyloxy)pentanoate
• Pentanoic acid, 5,5-dimethoxy-, methyl ester
• Methyl 5,5-dimethoxyvalerate, 96%
• SCHEMBL1308174
• FT-0765803
• Methyl 5,5-dimethoxypentanoate #
• 5,5-Dimethoxypentanoic Acid Methyl Ester; Glutaraldehydic Acid Methyl Ester Dimethyl Acetal; Methyl 4-Formylbutyrate Dimethyl Acetal; Methyl 5,5-Bis(methyloxy)pentanoate
• DA-32390

• MDL： MFCD00192288
• InChIKey： YOFAONQHOIRLCQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H16O4/c1-10-7(9)5-4-6-8(11-2)12-3/h8H,4-6H2,1-3H3
• SMILES： COC(CCCC(OC)OC)=O

Computed Properties

• Exact Mass: 176.10488
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 176.10485899g/mol
• Heavy Atom Count: 12
• Complexity: 120
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• LogP: 0.94860
• PSA: 44.76
• Refractive Index: n20/D 1.422(lit.)
• Boiling Point: 70-72 °C/2 mmHg(lit.)
• Flash Point: Fahrenheit: 145.4 ° f
  Celsius: 63 ° c
  
• Density: 1.012 g/mL at 25 °C(lit.)